Cas no 40312-16-1 (3,4-Dimethoxybenzamidoxime)

• Product Name: 3,4-Dimethoxybenzamidoxime
• CAS No: 40312-16-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 326799
• PubChem ID: 9723450
• Update Time: 2025-05-24

3,4-Dimethoxybenzamidoxime Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,N-hydroxy-3,4-dimethoxy-
• 3,4-Dimethoxybenzamidoxime
• N-HYDROXY-3,4-DIMETHOXY-BENZAMIDINE
• AC1NLPPV
• AG-B-92340
• AG-F-42865
• CTK4I2859
• CTK8A5982
• N'-hydroxy-3,4-dimethoxybenzimidamide
• Veratramidoxime(7CI)
• (3,4-dimethoxyphenyl)(hydroxyimino)methylamine
• AKOS000206992
• 40312-16-1
• REKFOHFJHBBXOR-UHFFFAOYSA-N
• (Z)-N'-hydroxy-3,4-dimethoxybenzene-1-carboximidamide
• MFCD06147747
• A923767
• 1053058-99-3
• AS-5088
• EN300-37557
• N'-Hydroxy-3,4-dimethoxybenzene-1-carboximidamide
• N'-hydroxy-3,4-dimethoxybenzenecarboximidamide

• MDL： MFCD09842202
• Inchi： 1S/C9H12N2O3/c1-13-7-4-3-6(9(10)11-12)5-8(7)14-2/h3-5,12H,1-2H3,(H2,10,11)
• InChI Key： REKFOHFJHBBXOR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(/C(=N/O)/N)C=CC=1OC

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 77.1A^2

Experimental Properties

• PSA: 74.57

Additional information on 3,4-Dimethoxybenzamidoxime

3,4-Dimethoxybenzamidoxime: A Comprehensive Overview

3,4-Dimethoxybenzamidoxime, also known by its CAS registry number CAS No. 40312-16-1, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a benzene ring substituted with methoxy groups at the 3 and 4 positions, along with an amidoxime functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and applications.

The synthesis of 3,4-Dimethoxybenzamidoxime typically involves multi-step chemical reactions, often starting from the corresponding benzamide derivatives. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of catalytic systems to enhance reaction yields and reduce byproduct formation. These developments underscore the growing interest in sustainable chemical synthesis practices.

In terms of applications, 3,4-Dimethoxybenzamidoxime has found utility in several areas. One notable application is in the field of pharmacology, where it serves as a precursor for bioactive compounds with potential therapeutic benefits. Recent studies have highlighted its role in the development of anti-inflammatory and antioxidant agents. Additionally, this compound has been investigated for its potential in materials science, particularly in the synthesis of advanced polymers and hybrid materials.

The structural features of 3,4-Dimethoxybenzamidoxime make it an attractive candidate for further research into its electronic properties. Scientists have employed computational chemistry techniques to study its molecular orbitals and reactivity patterns. These insights are paving the way for innovative applications in optoelectronics and catalysis.

From an environmental standpoint, understanding the degradation pathways of 3,4-Dimethoxybenzamidoxime is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, providing valuable data for risk assessment and pollution control strategies.

In conclusion, 3,4-Dimethoxybenzamidoxime, with its CAS number CAS No. 40312-16-1, remains a focal point in contemporary chemical research due to its versatile properties and wide-ranging applications. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in diverse fields, from medicine to materials science.